2-((4-Fluorobenzyl)(methyl)amino)ethanol
Overview
Description
2-((4-Fluorobenzyl)(methyl)amino)ethanol, also known as Fluoxetine Alcohol, is a chemical compound which is a derivative. It can be used as an organic synthesis intermediate and pharmaceutical intermediate, mainly used in laboratory research and development process and chemical production process .
Molecular Structure Analysis
The molecular weight of 2-((4-Fluorobenzyl)(methyl)amino)ethanol is 183.22 g/mol. The InChI code for this compound is 1S/C9H12FNO/c10-9-3-1-8(2-4-9)7-11-5-6-12/h1-4,11-12H,5-7H2 .Scientific Research Applications
I have conducted a search for the scientific research applications of 2-((4-Fluorobenzyl)(methyl)amino)ethanol. Here is a comprehensive analysis focusing on its applications:
Organic Synthesis Intermediate
This compound is used as an intermediate in organic synthesis processes. It plays a role in the formation of more complex chemical structures during laboratory research and development, as well as in chemical production processes .
Pharmaceutical Intermediate
It serves as an intermediate in the pharmaceutical industry. This involves its use in the synthesis of various pharmaceutical agents, where it may contribute to the development of new drugs or improvement of existing ones .
Analytical Chemistry
In analytical chemistry, this compound can be used for method development in chromatography and mass spectrometry, including NMR, HPLC, LC-MS, and UPLC. These techniques are crucial for identifying and quantifying chemical substances .
Material Science
Scientists in material science may utilize this compound in the research and development of new materials with potential applications in various industries .
Chemical Synthesis
It is involved in chemical synthesis where it may be used to create new compounds or study reaction mechanisms .
Antityrosinase Activity
A study mentioned a synthesized compound that demonstrated significant antityrosinase activity, which suggests potential applications in inhibiting tyrosinase, an enzyme involved in melanin production. While not directly related to 2-((4-Fluorobenzyl)(methyl)amino)ethanol, it indicates a possible research pathway for related compounds .
Future Directions
properties
IUPAC Name |
2-[(4-fluorophenyl)methyl-methylamino]ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14FNO/c1-12(6-7-13)8-9-2-4-10(11)5-3-9/h2-5,13H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWMIQGYXAKBHDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)CC1=CC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90629946 |
Source
|
| Record name | 2-{[(4-Fluorophenyl)methyl](methyl)amino}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90629946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-Fluorobenzyl)(methyl)amino)ethanol | |
CAS RN |
2248-70-6 |
Source
|
| Record name | 2-{[(4-Fluorophenyl)methyl](methyl)amino}ethan-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90629946 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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